2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfonyl-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C26H31N3O4S/c1-19-13-20(2)15-21(14-19)27-25(30)18-34(32,33)24-16-29(23-10-6-5-9-22(23)24)17-26(31)28-11-7-3-4-8-12-28/h5-6,9-10,13-16H,3-4,7-8,11-12,17-18H2,1-2H3,(H,27,30)
• InChI Key: JDKHIPFQTIZOQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCCC4)C
• Molecular Formula: C26H31N3O4S
• Molecular Weight: 481.6 g/mol

Description

2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C26H31N3O4S and its molecular weight is 481.61. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial, Antifungal, and Anthelmintic Activities

  • Research has shown that compounds similar to 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(3,5-dimethylphenyl)acetamide demonstrate significant biological activities. These include antibacterial, antifungal, and anthelmintic properties. Specifically, certain derivatives have shown effectiveness against pathogens like Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis. (Khan et al., 2019); (Iqbal et al., 2017).

• Potential for Detecting Hidden Fingerprints

  • Some derivatives of the compound have been studied for their potential in latent fingerprint analysis. One specific derivative has shown good stickiness and finger rhythm without dense dust, making it effective for detecting fingerprints on various surfaces. This application could be significant for forensic science. (Khan et al., 2019).

• Synthesis of Novel Heterocyclic Compounds

  • The compound's derivatives have been used in synthesizing novel heterocyclic compounds, which are characterized by their antibacterial and antifungal activities. This indicates their potential as a scaffold for developing new antimicrobial agents. (Debnath & Ganguly, 2015).

• Use in Molecular Docking and Anti-inflammatory Research

  • Some studies have used derivatives in molecular docking to understand their binding efficiency to target proteins. This is particularly useful in researching anti-inflammatory drugs and understanding the molecular basis of their action. (Al-Ostoot et al., 2020).

• Antimicrobial Evaluation of Isoxazole-based Heterocycles

  • Compounds derived from this compound have been used to create isoxazole-based heterocycles, showing promising results in antimicrobial activities. This further underscores the compound's utility in developing new antimicrobial agents. (Darwish et al., 2014).